Cas no 905810-04-0 (N-(3-aminopropyl)-4-fluorobenzenesulfonamide)

• Product Name: N-(3-aminopropyl)-4-fluorobenzenesulfonamide
• CAS No: 905810-04-0
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• MDL: MFCD08685771
• CID: 5226648
• Update Time: 2025-10-29

N-(3-aminopropyl)-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-4-fluorobenzenesulfonamide

• MDL： MFCD08685771
• Inchi： 1S/C9H13FN2O2S/c10-8-2-4-9(5-3-8)15(13,14)12-7-1-6-11/h2-5,12H,1,6-7,11H2
• InChI Key： WCCVAJAWAUVPCD-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN)(=O)=O)=CC=C(F)C=C1

Additional information on N-(3-aminopropyl)-4-fluorobenzenesulfonamide

N-(3-aminopropyl)-4-fluorobenzenesulfonamide: A Comprehensive Overview

N-(3-aminopropyl)-4-fluorobenzenesulfonamide (CAS No. 905810-04-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of N-(3-aminopropyl)-4-fluorobenzenesulfonamide consists of a 4-fluorobenzenesulfonamide moiety linked to a 3-aminopropyl group. The presence of the fluorine atom and the amino group imparts distinct chemical and biological properties to the molecule, making it an interesting target for various scientific investigations.

Recent studies have highlighted the potential of N-(3-aminopropyl)-4-fluorobenzenesulfonamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-(3-aminopropyl)-4-fluorobenzenesulfonamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that N-(3-aminopropyl)-4-fluorobenzenesulfonamide may have therapeutic applications in oncology.

The pharmacokinetic properties of N-(3-aminopropyl)-4-fluorobenzenesulfonamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-aminopropyl)-4-fluorobenzenesulfonamide in various disease conditions. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

Beyond its therapeutic applications, N-(3-aminopropyl)-4-fluorobenzenesulfonamide has also found use as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological targets makes it an important reagent for studying cellular processes and signaling pathways. Researchers are leveraging this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, N-(3-aminopropyl)-4-fluorobenzenesulfonamide (CAS No. 905810-04-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new aspects of its functionality, further solidifying its importance in the scientific community.